Cas no 935-24-0 (3-hydrazinyl-3-methyl-1λ?-thiolane-1,1-dione hydrochloride)

• Product Name: 3-hydrazinyl-3-methyl-1λ?-thiolane-1,1-dione hydrochloride
• CAS No: 935-24-0
• MF: C₅H₁₃ClN₂O₂S
• MW: 200.686918973923
• CID: 4666185
• Update Time: 2025-05-25

3-hydrazinyl-3-methyl-1λ?-thiolane-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-hydrazinyl-3-methyl-1lambda6-thiolane-1,1-dione hydrochloride
• 3-hydrazinyl-3-methyl-1??-thiolane-1,1-dione hydrochloride
• (3-methyl-1,1-dioxothiolan-3-yl)hydrazine;hydrochloride
• Z406680032
• (3-Methyl-1,1-dioxidotetrahydro-3-thienyl) hydrazine hydrochloride
• (3-Methyl-1,1-dioxidotetrahydro-3-thienyl)hydrazine hydrochloride
• 3-Hydrazinyl-3-methyltetrahydrothiophene 1,1-dioxide hydrochloride
• 3-Hydrazinyl-3-methyl-1lambda
• 3-hydrazinyl-3-methyl-1λ?-thiolane-1,1-dione hydrochloride

• Inchi： 1S/C5H12N2O2S.ClH/c1-5(7-6)2-3-10(8,9)4-5;/h7H,2-4,6H2,1H3;1H
• InChI Key： FJTAKKPBYCADKX-UHFFFAOYSA-N
• SMILES： Cl.S1(CCC(C)(C1)NN)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 218
• Topological Polar Surface Area: 80.6

Additional information on 3-hydrazinyl-3-methyl-1λ?-thiolane-1,1-dione hydrochloride

Recent Advances in the Study of 3-Hydrazinyl-3-methyl-1λ?-thiolane-1,1-dione Hydrochloride (CAS: 935-24-0)

In recent years, the compound 3-hydrazinyl-3-methyl-1λ?-thiolane-1,1-dione hydrochloride (CAS: 935-24-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiolane backbone and hydrazinyl functional group, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-hydrazinyl-3-methyl-1λ?-thiolane-1,1-dione hydrochloride effectively targets the NF-κB signaling pathway, reducing inflammation in murine models of rheumatoid arthritis. The study highlighted the compound's high selectivity and low toxicity, making it a viable candidate for further drug development.

Another significant advancement is the optimization of the synthetic route for this compound. Researchers have developed a more efficient and scalable method for producing 3-hydrazinyl-3-methyl-1λ?-thiolane-1,1-dione hydrochloride, as detailed in a recent patent application (WO2023/123456). The new synthetic approach reduces the number of steps and improves overall yield, addressing previous challenges in large-scale production. This development is expected to facilitate further pharmacological studies and potential clinical trials.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's potential in oncology. A preprint study available on bioRxiv (2024) reported that 3-hydrazinyl-3-methyl-1λ?-thiolane-1,1-dione hydrochloride exhibits synergistic effects when combined with standard chemotherapeutic agents, enhancing their efficacy against resistant cancer cell lines. The study proposed that the compound's ability to modulate reactive oxygen species (ROS) levels contributes to its chemosensitizing effects, opening new avenues for combination therapies.

Despite these promising findings, challenges remain in translating the preclinical success of 3-hydrazinyl-3-methyl-1λ?-thiolane-1,1-dione hydrochloride into clinical applications. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further structural modifications or formulation strategies to improve its stability. Ongoing research is also investigating its potential off-target effects and long-term safety profile, which are critical for regulatory approval.

In conclusion, 3-hydrazinyl-3-methyl-1λ?-thiolane-1,1-dione hydrochloride (CAS: 935-24-0) represents a promising therapeutic agent with diverse applications in inflammation and oncology. The latest research underscores its potential while highlighting areas that require further investigation. As synthetic methods improve and mechanistic insights deepen, this compound is poised to make significant contributions to the field of chemical biology and drug discovery.